Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate

• IUPAC Name: methyl 3-(3-chloro-2-oxopyrazin-1-yl)-2-methylbenzoate
• InChI: InChI=1S/C13H11ClN2O3/c1-8-9(13(18)19-2)4-3-5-10(8)16-7-6-15-11(14)12(16)17/h3-7H,1-2H3
• InChI Key: VRKXNUIUBLEOLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1N2C=CN=C(C2=O)Cl)C(=O)OC
• Molecular Formula: C13H11ClN2O3
• Molecular Weight: 278.69 g/mol

Description

Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate, also known as MDPB, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is a member of the pyrazinone family, which is known for its various pharmacological activities. MDPB has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects.

Mechanism of Action

The exact mechanism of action of Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate is not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines, which are responsible for the inflammatory response in the body. This leads to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects
Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. This leads to a reduction in inflammation, pain, and fever. Additionally, Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate has been found to inhibit the activity of cyclooxygenase-2, which is involved in the production of prostaglandins. This further contributes to its anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate in lab experiments is its high purity. It can be synthesized using a variety of methods, and the resulting product is typically of high purity. Additionally, Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate has been found to exhibit a wide range of biological activities, which makes it a useful tool for studying various physiological processes.
One limitation of using Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate in lab experiments is its potential toxicity. Like all chemical compounds, Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate can be toxic at high doses. Therefore, it is important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are several potential future directions for the study of Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate. One area of interest is the development of new drugs based on the structure of Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate. By modifying the structure of Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate, it may be possible to create new drugs with improved pharmacological properties.
Another area of interest is the study of the molecular mechanisms underlying the biological activities of Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate. By understanding how Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate works at the molecular level, it may be possible to develop more effective drugs to treat a variety of diseases.
Conclusion
Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the field of medicine. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. While there are some limitations to its use in lab experiments, Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate remains a promising candidate for the development of new drugs to treat a variety of diseases.

Scientific Research Applications

Methyl 3-(3-chloro-2-oxo-1,2-dihydropyrazin-1-yl)-2-methylbenzoate has been the subject of extensive scientific research due to its potential applications in the field of medicine. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. These properties make it a promising candidate for the development of new drugs to treat a variety of diseases.